Cas no 844885-17-2 (3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE)

• Product Name: 3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE
• CAS No: 844885-17-2
• MF: C₁₃H₆Cl₂F₂O
• MW: 287.088948726654
• CID: 890088
• PubChem ID: 2758087
• Update Time: 2025-08-05

3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE
• (3,5-dichlorophenyl)-(3,5-difluorophenyl)methanone
• 844885-17-2
• DTXSID90374166
• AKOS016018490
• (3,5-Dichloro-phenyl)-(3,5-difluoro-phenyl)-methanone
• MFCD06201525
• (3,5-dichlorophenyl)(3,5-difluorophenyl)methanone

• MDL： MFCD06201525
• Inchi： 1S/C13H6Cl2F2O/c14-9-1-7(2-10(15)5-9)13(18)8-3-11(16)6-12(17)4-8/h1-6H
• InChI Key： LZLFRFWTFIIFOM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=C(C=C(C=1)F)F)=O)Cl

Computed Properties

• Exact Mass: 285.97600
• Monoisotopic Mass: 285.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.436
• Boiling Point: 390.3°C at 760 mmHg
• Flash Point: 189.8°C
• Refractive Index: 1.572
• PSA: 17.07000
• LogP: 4.50260

3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE

3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE: A PIVOTAL COMPOUND IN MODERN PHARMACEUTICAL AND MATERIALS SCIENCE

3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE, with the CAS No. 844885-17-2, represents a multifunctional aromatic compound that has garnered significant attention in both pharmaceutical development and materials science. This compound's unique molecular structure, featuring two chlorine atoms at the 3 and 5 positions and two fluorine atoms at the 3' and 5' positions, provides a versatile scaffold for chemical modifications. Recent studies have highlighted its potential as a building block for synthesizing biologically active molecules, particularly in the context of targeted drug design and functional materials.

The 3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE molecule exhibits a planar aromatic system with conjugated π-electron delocalization, which is critical for its reactivity and stability. This structural feature allows the compound to participate in various electrophilic substitution reactions, making it a valuable intermediate in the synthesis of complex organic molecules. Researchers have demonstrated its utility in green chemistry applications, where its low toxicity and high functional group tolerance enable the development of sustainable synthetic pathways.

Recent advancements in computational chemistry have provided insights into the electronic properties of 3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE. Molecular docking studies suggest that this compound can interact with specific protein targets, such as kinase enzymes and ion channels, which are implicated in several diseases. These findings have spurred interest in its potential as a lead compound for antitumor agents and neurological disorder treatments. The compound's ability to modulate cellular signaling pathways makes it a promising candidate for precision medicine strategies.

In the field of materials science, 3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE has been explored for its applications in organic photovoltaics and flexible electronics. Its conjugated structure enables efficient charge transport, which is essential for high-performance electronic devices. Recent studies have shown that derivatives of this compound can enhance the power conversion efficiency of solar cells while maintaining mechanical flexibility. This property has led to its incorporation in next-generation wearable technology and energy-harvesting systems.

The synthesis of 3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE has been optimized through various asymmetric catalytic methods, which are critical for achieving high yields and purity. These synthetic approaches not only reduce environmental impact but also align with industrial sustainability goals. The compound's synthesis typically involves electrophilic aromatic substitution reactions, where the introduction of halogen atoms at specific positions is carefully controlled to ensure the desired molecular configuration.

Recent breakthroughs in nanotechnology have further expanded the applications of 3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE. Its aromatic framework has been utilized to create nanomaterials with tunable optical and electronic properties. These materials are being investigated for use in biomedical imaging and drug delivery systems, where their ability to interact with biological targets offers new therapeutic possibilities. The compound's versatility in forming supramolecular assemblies has also attracted attention in biomimetic materials research.

From a pharmacokinetic perspective, the 3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE molecule exhibits favorable properties for drug development. Its low molecular weight and hydrophobic nature suggest potential for improved bioavailability and cellular penetration. However, further studies are needed to evaluate its metabolic stability and toxicological profile. Researchers are currently exploring structure-activity relationship (SAR) studies to optimize its biological activity while minimizing potential side effects.

The 3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE compound has also found applications in agricultural chemistry, where its ability to interact with plant receptors is being studied for pest control. Its use in selective herbicides is of particular interest, as it may offer a more environmentally friendly alternative to conventional pesticides. This application highlights the compound's potential to address global challenges in sustainable agriculture.

As research into 3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE continues to evolve, its role as a versatile chemical scaffold is becoming increasingly evident. The compound's unique properties make it a valuable asset in both academic research and industrial innovation. Future studies are expected to uncover additional applications, particularly in the areas of biomedical engineering and advanced materials science. The ongoing exploration of this compound underscores its significance as a key player in the development of next-generation technologies and therapies.

In conclusion, 3,5-DICHLORO-3',5'-DIFLUOROBENZOPHENONE (CAS No. 844885-17-2) is a compound with diverse applications across multiple scientific disciplines. Its structural versatility and reactivity have positioned it as a critical intermediate in the synthesis of bioactive molecules and functional materials. As research progresses, the full potential of this compound is likely to be realized, contributing to advancements in pharmaceuticals, materials science, and sustainable technologies.